Dimethyl-(3-methoxyphenoxy)malonate

• Molecular Formula: C12H14O6
• Molecular Weight: 254.24 g/mol
• IUPAC Name: dimethyl 2-(3-methoxyphenoxy)propanedioate
• InChI: InChI=1S/C12H14O6/c1-15-8-5-4-6-9(7-8)18-10(11(13)16-2)12(14)17-3/h4-7,10H,1-3H3
• InChI Key: GVQPFSGFXYNQLQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OC(C(=O)OC)C(=O)OC

Description

Dimethyl-(3-methoxyphenoxy)malonate is a useful research compound. Its molecular formula is C12H14O6 and its molecular weight is 254.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-methoxyphenol (115 g) in acetone (1000 ml) was added K2CO3 (115 g). The suspension was stirred at 40° C. for 15 min. A solution of dimethylchloromalonate (133 ml) in acetone was added over a period of 45 min. The resulting brown suspension was stirred overnight at 70° C. Finally, the solvent was removed under reduced pressure and the residue was taken up in water (1000 ml) and extracted twice with DCM (500 ml). The combined organic layers were washed with water (500 ml), dried over Na2SO4, and evaporated to give crude dimethyl-(3-methoxyphenoxy)malonate (230 g) as an orange oil. The product was not purified any further.